N,N-dimethyl-1-pyrimidin-2-yltetrazol-5-amine
Description
N,N-dimethyl-1-pyrimidin-2-yltetrazol-5-amine (DMPT) is a compound that has gained attention in the scientific community due to its potential applications in animal feed and aquaculture. DMPT is a synthetic analog of the amino acid methionine and has been shown to improve feed intake, growth performance, and nutrient utilization in various animal species.
Scientific Research Applications
Antiviral Activity
The tetrazole moiety is often explored for its potential in antiviral therapies. Compounds with this structure have been investigated for their efficacy against a range of RNA and DNA viruses. For instance, derivatives of indole, which share a similar heterocyclic nature, have shown inhibitory activity against influenza A and Coxsackie B4 virus . By analogy, the tetrazol-5-amine compound could be synthesized into derivatives that might exhibit antiviral properties, warranting further exploration in this field.
Anti-inflammatory Applications
Due to the structural similarity to pyridopyrimidines, which are known for their anti-inflammatory properties, N,N-dimethyl-1-pyrimidin-2-yltetrazol-5-amine could be a candidate for the development of new anti-inflammatory drugs. The pyridopyrimidine moiety is present in drugs like palbociclib, which have shown potential activity against diseases like rheumatoid arthritis .
Anticancer Potential
The pyrimidin-2-yl group is a common feature in many therapeutic agents, including anticancer drugs. The compound’s potential to interfere with cancer cell proliferation and survival pathways makes it a subject of interest for synthesizing new oncology medications. Research on similar compounds has led to the development of drugs such as palbociclib, used in breast cancer treatment .
Chemical Synthesis and Drug Design
N,N-dimethyl-1-pyrimidin-2-yltetrazol-5-amine serves as a building block in chemical synthesis, particularly in the design of new drugs. Its structural versatility allows for the creation of various derivatives with potential pharmacological activities. It can be used to synthesize complex molecules that can interact with multiple receptors, leading to the development of drugs with novel mechanisms of action .
properties
IUPAC Name |
N,N-dimethyl-1-pyrimidin-2-yltetrazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N7/c1-13(2)7-10-11-12-14(7)6-8-4-3-5-9-6/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFLLRAWZZMEGLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN=NN1C2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-1-(pyrimidin-2-yl)-1H-1,2,3,4-tetrazol-5-amine | |
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